Cas no 1593858-11-7 (4-bromo-1-(2-bromoethyl)-2-nitrobenzene)
4-bromo-1-(2-bromoethyl)-2-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-1-(2-bromoethyl)-2-nitrobenzene
- Benzene, 4-bromo-1-(2-bromoethyl)-2-nitro-
- EN300-5123978
- SCHEMBL7058516
- 1593858-11-7
-
- Inchi: 1S/C8H7Br2NO2/c9-4-3-6-1-2-7(10)5-8(6)11(12)13/h1-2,5H,3-4H2
- InChI Key: LMTOSNDIDOANSD-UHFFFAOYSA-N
- SMILES: C1(CCBr)=CC=C(Br)C=C1[N+]([O-])=O
Computed Properties
- Exact Mass: 308.88230g/mol
- Monoisotopic Mass: 306.88435g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- Density: 1.890±0.06 g/cm3(Predicted)
- Boiling Point: 332.3±27.0 °C(Predicted)
4-bromo-1-(2-bromoethyl)-2-nitrobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-5123978-0.05g |
4-bromo-1-(2-bromoethyl)-2-nitrobenzene |
1593858-11-7 | 95.0% | 0.05g |
$245.0 | 2025-03-15 | |
| Enamine | EN300-5123978-0.1g |
4-bromo-1-(2-bromoethyl)-2-nitrobenzene |
1593858-11-7 | 95.0% | 0.1g |
$366.0 | 2025-03-15 | |
| Enamine | EN300-5123978-0.25g |
4-bromo-1-(2-bromoethyl)-2-nitrobenzene |
1593858-11-7 | 95.0% | 0.25g |
$524.0 | 2025-03-15 | |
| Enamine | EN300-5123978-0.5g |
4-bromo-1-(2-bromoethyl)-2-nitrobenzene |
1593858-11-7 | 95.0% | 0.5g |
$824.0 | 2025-03-15 | |
| Enamine | EN300-5123978-1.0g |
4-bromo-1-(2-bromoethyl)-2-nitrobenzene |
1593858-11-7 | 95.0% | 1.0g |
$1057.0 | 2025-03-15 | |
| Enamine | EN300-5123978-2.5g |
4-bromo-1-(2-bromoethyl)-2-nitrobenzene |
1593858-11-7 | 95.0% | 2.5g |
$2071.0 | 2025-03-15 | |
| Enamine | EN300-5123978-5.0g |
4-bromo-1-(2-bromoethyl)-2-nitrobenzene |
1593858-11-7 | 95.0% | 5.0g |
$3065.0 | 2025-03-15 | |
| Enamine | EN300-5123978-10.0g |
4-bromo-1-(2-bromoethyl)-2-nitrobenzene |
1593858-11-7 | 95.0% | 10.0g |
$4545.0 | 2025-03-15 | |
| 1PlusChem | 1P028EE0-50mg |
4-bromo-1-(2-bromoethyl)-2-nitrobenzene |
1593858-11-7 | 95% | 50mg |
$354.00 | 2024-06-20 | |
| 1PlusChem | 1P028EE0-100mg |
4-bromo-1-(2-bromoethyl)-2-nitrobenzene |
1593858-11-7 | 95% | 100mg |
$515.00 | 2024-06-20 |
4-bromo-1-(2-bromoethyl)-2-nitrobenzene Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 4-bromo-1-(2-bromoethyl)-2-nitrobenzene
Professional Introduction to 4-bromo-1-(2-bromoethyl)-2-nitrobenzene (CAS No. 1593858-11-7)
4-bromo-1-(2-bromoethyl)-2-nitrobenzene, identified by the Chemical Abstracts Service Number (CAS No.) 1593858-11-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatics, which are well-documented for their diverse applications in synthetic chemistry and drug development. The presence of multiple bromine substituents and a nitro group on a benzene ring imparts unique reactivity and electronic properties, making it a valuable intermediate in the synthesis of more complex molecules.
The structural features of 4-bromo-1-(2-bromoethyl)-2-nitrobenzene include a bromine atom at the 4-position of the benzene ring and an ethyl group substituted at the 1-position, further modified by a nitro group at the 2-position. This specific arrangement of functional groups allows for a wide range of chemical transformations, including nucleophilic aromatic substitution, reduction of nitro groups, and cross-coupling reactions. Such versatility makes it a promising candidate for use in the development of novel therapeutic agents.
In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds. The nitro group, in particular, can serve as a pharmacophore that interacts with biological targets in various ways. For instance, nitroaromatics have been investigated for their antimicrobial, antiviral, and anticancer properties. The bromine atoms in 4-bromo-1-(2-bromoethyl)-2-nitrobenzene further enhance its utility by providing handles for further functionalization through metal-catalyzed reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings.
One of the most compelling aspects of 4-bromo-1-(2-bromoethyl)-2-nitrobenzene is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its reactivity to construct intricate scaffolds that mimic natural products or target specific biological pathways. For example, derivatives of this compound have been explored as inhibitors of enzymes involved in cancer metabolism. The ability to introduce additional functional groups while retaining the core structure allows for fine-tuning of physicochemical properties such as solubility, bioavailability, and metabolic stability.
The synthesis of 4-bromo-1-(2-bromoethyl)-2-nitrobenzene typically involves multi-step organic transformations starting from commercially available precursors. The process often begins with the bromination of nitrobenzene derivatives followed by selective ethylation and further bromination to achieve the desired substitution pattern. Advances in synthetic methodologies have enabled more efficient and scalable production methods, reducing costs and improving yields.
From a computational chemistry perspective, 4-bromo-1-(2-bromoethyl)-2-nitrobenzene has been studied to understand its electronic structure and reactivity. Density Functional Theory (DFT) calculations have provided insights into how the presence of bromine and nitro groups affects molecular orbitals and energy levels. These computational studies not only aid in predicting reaction outcomes but also guide experimental design by identifying optimal reaction conditions.
The pharmaceutical industry has shown particular interest in derivatives of 4-bromo-1-(2-bromoethyl)-2-nitrobenzene due to their potential therapeutic applications. Preclinical studies have demonstrated that certain modifications can enhance binding affinity to biological targets while minimizing off-target effects. This underscores the importance of structural optimization in drug discovery pipelines.
Moreover, the agrochemical sector has also explored this compound as a precursor for novel pesticides. Nitroaromatics are known for their bioactivity against pests and pathogens, making them valuable candidates for developing next-generation crop protection agents. The unique structural features of 4-bromo-1-(2-bromoethyl)-2-nitrobenzene allow for tailored modifications that can improve efficacy and environmental safety.
In conclusion,4-bromo-1-(2-bromoethyl)-2-nitrobenzene (CAS No. 1593858-11-7) is a versatile compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique structural composition enables diverse chemical transformations, making it an indispensable tool for synthetic chemists. As research continues to uncover new applications for this compound, its importance is likely to grow further.
1593858-11-7 (4-bromo-1-(2-bromoethyl)-2-nitrobenzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)